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Compound of Interest

Compound Name: Florfenicol-d3 Amine

Cat. No.: B12381449

Get Quote

Executive Summary & Core Directive
Florfenicol-d3 Amine is a stable isotope-labeled metabolite of the veterinary antibiotic

Florfenicol.[1] While it is non-radioactive, it possesses significant biological activity and

environmental toxicity.

The Core Safety Directive:

Under no circumstances shall Florfenicol-d3 Amine be discharged into municipal wastewater

or laboratory sink drains.[1]

This substance is classified as Very Toxic to Aquatic Life (H400/H410).[2] Even trace amounts

contribute to antimicrobial resistance (AMR) in environmental reservoirs. This guide provides a

self-validating disposal workflow designed to protect both the operator and the downstream

ecosystem.
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Technical Safety Profile (The "Why" Behind the
Protocol)
To handle this material correctly, you must understand its physicochemical behavior. The "d3"

label indicates deuterium substitution, which does not alter the chemical toxicity profile

compared to the unlabeled amine.

Parameter Specification Operational Implication

CAS Number 3023974-39-9 (Labeled)

Use parent CAS 108656-33-3

for broad hazard searches if

d3 is unlisted.[1]

Radioactivity NONE

Do not place in radioactive

waste streams.[1] It is a stable

isotope.[3]

Aquatic Toxicity High (H410)
Zero-tolerance for sink

disposal.[1]

Solubility
Soluble in Water, DMSO,

Methanol

Spills can spread rapidly on

wet surfaces; use dry

absorbents.[1]

Stability Stable under normal conditions

Will not degrade quickly in the

environment; requires

incineration.[1]

Reactivity
Incompatible with strong

oxidizers

Do not mix with

Nitric/Perchloric acid waste

streams.[1]

Operational Disposal Protocols
Protocol A: Liquid Waste (HPLC Effluent & Stock Solutions)
Context: Most Florfenicol-d3 Amine waste is generated as HPLC effluent containing organic

modifiers (Acetonitrile/Methanol).[1]
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The Self-Validating Step: Before adding to a waste container, verify the container's pH and

content label. Never add amine-containing waste to acidic oxidation waste (potential for

reaction).[1]

Segregation: Designate a specific waste stream for "Non-Halogenated Organic Solvents +

Biologically Active Compounds."

Container Choice: Use High-Density Polyethylene (HDPE) carboys.[1] Glass is acceptable

but poses a breakage risk for bioactive materials.

Labeling: The label must explicitly state:

Contains: Acetonitrile, Water, Florfenicol-d3 Amine.[1]

Hazard: Aquatic Toxin.[1]

Disposal Path: This stream must be routed for High-Temperature Incineration. Standard

chemical treatment is often insufficient to destroy the amphenicol structure.

Protocol B: Solid Waste (Vials & Contaminated PPE)
Context: Empty vials of expensive standards often contain residual mg-level amounts.[1]

The "Triple Rinse" Rule (RCRA Compliance): To render a container "RCRA Empty" (40 CFR

261.7), you must maximize recovery. This is also economically logical for expensive d3

standards.

Rinse: Rinse the source vial 3x with the solvent used for your stock solution (e.g., Methanol).

Transfer: Add these rinses to your volumetric flask/stock solution (maximizing recovery) or to

the Liquid Waste container (Protocol A).

Deface: Black out the label on the vial.

Disposal:

Rinsed Vials: Glass recycling or sharps container (non-hazardous).
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Un-rinsed Vials/PPE: Must be treated as Hazardous Solid Waste destined for incineration.

Protocol C: Spill Management
Context: A dropped vial or tipped volumetric flask.[1]

Isolate: Mark the area. Do not use water initially (spreads the compound).

Absorb: Use a dry absorbent (vermiculite or specialized chem-pads).[1]

Clean: Once liquid is absorbed, clean the surface with a 10% bleach solution (oxidizes

residual amine) followed by water.

Dispose: All absorbent materials go into Hazardous Solid Waste.

Visual Workflow: Decision Logic
This diagram illustrates the decision-making process for disposing of Florfenicol-d3 Amine,

ensuring no material enters the water system.
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Core Principle
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Figure 1: Decision logic for Florfenicol-d3 Amine disposal. Note the critical segregation of

oxidizers and the requirement for incineration of active waste.
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United States Environmental Protection Agency (EPA).Management Standards for

Hazardous Waste Pharmaceuticals and Amendment to the P075 Listing for Nicotine.[4]

(Final Rule prohibiting sewering of hazardous pharmaceuticals).[4] [Link][1]

PubChem.Florfenicol Amine (Compound Summary). National Library of Medicine. (Source

for chemical structure and toxicity data of the parent amine).[5] [Link][1]

Code of Federal Regulations (CFR).40 CFR § 261.7 - Residues of hazardous waste in

empty containers. (The "Triple Rinse" regulatory standard). [Link]

European Medicines Agency.Florfenicol (MRL Summary). (Source for biological activity and

aquatic toxicity data).[2] [Link][1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Email: info@benchchem.com
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